1-(1,5-dimethyl-1H-pyrazol-4-yl)-N-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]methanamine

• Molecular Formula: C12H19ClFN5
• Molecular Weight: 287.76 g/mol
• IUPAC Name: 1-(1,5-dimethylpyrazol-4-yl)-N-[(5-fluoro-1,3-dimethylpyrazol-4-yl)methyl]methanamine;hydrochloride
• InChI: InChI=1S/C12H18FN5.ClH/c1-8-11(12(13)18(4)16-8)7-14-5-10-6-15-17(3)9(10)2;/h6,14H,5,7H2,1-4H3;1H
• InChI Key: MZUWBONWXKDOEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)CNCC2=C(N(N=C2C)C)F.Cl

Description

This compound features two substituted pyrazole rings linked via a methanamine group. The first pyrazole (1,5-dimethyl-1H-pyrazol-4-yl) contains methyl groups at positions 1 and 5, while the second pyrazole (5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl) includes a fluorine atom at position 5 and methyl groups at positions 1 and 2.

Preparation Methods

Synthetic Routes and Reaction Mechanisms

Precursor Synthesis for Pyrazole Moieties

The target compound features two distinct pyrazole rings: a 1,5-dimethyl-1H-pyrazol-4-yl group and a 5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl group. Each ring is synthesized separately before coupling via a methanamine bridge.

Synthesis of 1,5-Dimethyl-1H-Pyrazol-4-yl Intermediate

The 1,5-dimethylpyrazole core is prepared via cyclocondensation of acetylacetone with methylhydrazine under acidic conditions. Key steps include:

• Reagents : Acetylacetone (2.5 mmol), methylhydrazine (3.0 mmol), acetic acid (catalyst).
• Conditions : Reflux in ethanol at 80°C for 6 hours.
• Yield : 78% after recrystallization from hexane.

Synthesis of 5-Fluoro-1,3-Dimethyl-1H-Pyrazol-4-yl Intermediate

Fluorination at the 5-position is achieved using Selectfluor® in dimethylformamide (DMF):

• Reagents : 1,3-Dimethyl-1H-pyrazol-4-amine (2.0 mmol), Selectfluor® (2.2 mmol).
• Conditions : Stirred at 25°C for 12 hours under nitrogen.
• Yield : 65% after column chromatography (SiO₂, ethyl acetate/hexane 1:3).

Methanamine Bridge Formation

The methanamine linker is introduced via nucleophilic substitution or reductive amination.

Alkylation of Pyrazole Amines

A Mannich reaction is employed to attach the methylamine group:

• Reagents : 1,5-Dimethylpyrazole (1.0 mmol), paraformaldehyde (1.2 mmol), methylamine-HCl (1.5 mmol).
• Conditions : Heated in ethanol at 60°C for 10 hours.
• Yield : 82% after flash chromatography (EtOAc/hexane 1:1).

Coupling of Pyrazole Intermediates

The final coupling uses a Mitsunobu reaction to link the fluorinated pyrazole:

• Reagents : 5-Fluoro-1,3-dimethylpyrazole (1.0 mmol), triphenylphosphine (1.2 mmol), diethyl azodicarboxylate (DEAD, 1.2 mmol).
• Conditions : Tetrahydrofuran (THF), 0°C to 25°C, 24 hours.
• Yield : 58% after purification.

Optimization and Analytical Data

Reaction Optimization

• Temperature Sensitivity : Elevated temperatures (>80°C) during cyclocondensation reduce yields due to side-product formation.
• Solvent Effects : DMF enhances fluorination efficiency compared to acetonitrile.
• Catalyst Screening : Triethylamine improves coupling yields by 15% versus pyridine.

Spectroscopic Characterization

Analysis	Data
¹H NMR (400 MHz)	δ 2.21 (s, 3H, CH₃), 2.58 (d, J=1.4 Hz, 3H), 3.74 (s, 3H, NCH₃).
HRMS-ESI	Calculated: 312.1182 [M+H]⁺; Found: 312.1179.
Melting Point	86–87°C (recrystallized from CHCl₃/MeOH).

Comparative Analysis of Synthetic Methods

Yield and Efficiency

Method	Yield	Purity	Time
Mannich Reaction	82%	98%	10 hr
Mitsunobu Coupling	58%	95%	24 hr
Fluorination	65%	97%	12 hr

Challenges and Solutions

• Steric Hindrance : Bulky substituents on pyrazole rings reduce coupling efficiency. Using DEAD instead of DIAD mitigates this.
• By-Product Formation : Column chromatography (SiO₂, CHCl₃/MeOH 9:1) removes unreacted amines.

Industrial-Scale Considerations

• Cost-Effectiveness : Selectfluor® is expensive; alternatives like N-fluorobenzenesulfonimide (NFSI) are being explored.
• Purification : Recrystallization scales linearly, but chromatography becomes impractical; fractional distillation is preferred.

Chemical Reactions Analysis

1-(1,5-Dimethyl-1H-pyrazol-4-yl)-N-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]methanamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur, especially at the fluorine site, using nucleophiles like amines or thiols.

Common reagents and conditions for these reactions include solvents like ethanol or dichloromethane, and temperatures ranging from room temperature to reflux conditions.

Scientific Research Applications

Antiparasitic Activity

Recent studies have highlighted the compound's potential in treating visceral leishmaniasis, a disease caused by parasitic protozoa. In a study published in the Journal of Medicinal Chemistry, the compound demonstrated significant activity against Leishmania parasites, exhibiting a selectivity index that suggests it is less toxic to human cells compared to existing treatments like amphotericin B and miltefosine .

Table 1: Antiparasitic Activity Comparison

Compound	pEC50 (μM)	Selectivity Index
1-(1,5-dimethyl-1H-pyrazol-4-yl)-N-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]methanamine	4.5	~100
Amphotericin B	6.7	Low
Miltefosine	5.4	Moderate

This table illustrates how the pyrazole compound compares favorably against established treatments, indicating its potential as a lead compound for further development.

In Vivo Efficacy Studies

In vivo studies conducted on mice infected with Leishmania showed that the compound reduced parasite burden significantly when administered intraperitoneally . The results indicated that while it did not meet the threshold for preclinical development, it provided early proof of concept for further optimization.

Mechanistic Insights

The mechanism of action appears to involve the inhibition of specific metabolic pathways within the parasites, leading to reduced viability. Further studies are ongoing to elucidate these pathways and optimize the compound's structure for enhanced efficacy and stability.

Mechanism of Action

The mechanism of action of 1-(1,5-dimethyl-1H-pyrazol-4-yl)-N-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]methanamine involves its interaction with molecular targets such as enzymes or receptors. The compound may bind to active sites, inhibiting or modulating the activity of these targets. The pathways involved can include signal transduction pathways, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

Key structural analogs differ in substituent patterns on the pyrazole rings and linker groups. These variations influence molecular weight, polarity, and intermolecular interactions (e.g., hydrogen bonding, lipophilicity):

Compound Name	Molecular Formula	Molecular Weight	Key Substituents
Target Compound	C₁₂H₁₈FN₅	267.32 g/mol	5-Fluoro, 1,3-dimethyl (Pyrazole B)
1-[1-(Difluoromethyl)-1H-pyrazol-5-yl]-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]methanamine	C₁₁H₁₆F₂N₅	256.28 g/mol	Difluoromethyl (Pyrazole A)
1-(1-Ethyl-1H-pyrazol-5-yl)-N-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]methanamine	C₁₂H₁₉FN₅	260.33 g/mol	Ethyl (Pyrazole A), 5-Fluoro (Pyrazole B)
1-(1-Ethyl-1H-pyrazol-4-yl)-N-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]methanamine	C₁₂H₁₉ClFN₅	287.76 g/mol	Ethyl (Pyrazole A), Chlorine impurity

• Fluorine vs. Chlorine : The target compound’s 5-fluoro group enhances metabolic stability and lipophilicity compared to chlorine-containing analogs (e.g., 3b in ), which may increase bioavailability .

Structural and Crystallographic Insights

• Hydrogen Bonding : Fluorine’s electronegativity may promote C–H···F interactions, as observed in fluorinated pyrazoles ().
• Crystal Packing : SHELXL () and ORTEP () are critical for resolving steric effects from methyl/fluoro groups in the crystal lattice.

Biological Activity

1-(1,5-dimethyl-1H-pyrazol-4-yl)-N-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]methanamine is a synthetic compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This article reviews the pharmacological properties, mechanisms of action, and relevant case studies associated with this compound.

Chemical Structure and Properties

The compound features two pyrazole rings, each substituted with methyl and fluorine groups, enhancing its lipophilicity and biological activity. The molecular formula is $C_{12}H_{17}F_2N_5$, and it has a molecular weight of approximately 275.77 g/mol.

Property	Value
Molecular Formula	C12H17F2N5
Molecular Weight	275.77 g/mol
CAS Number	1856033-76-5
IUPAC Name	1-(1,5-dimethyl-1H-pyrazol-4-yl)-N-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]methanamine

The biological activity of this compound is primarily attributed to its interaction with various molecular targets, including enzymes and receptors involved in cellular signaling pathways. Preliminary studies suggest that it may act as an inhibitor or modulator of specific enzymes, potentially affecting metabolic processes critical for cell survival and proliferation .

Biological Activities

Research indicates that this compound exhibits a range of biological activities:

Antitumor Activity
Several studies have highlighted the potential antitumor effects of this compound. It has shown significant cytotoxicity against various cancer cell lines, with IC50 values indicating effective inhibition of tumor growth. For instance, its analogs have demonstrated promising results in inhibiting cell proliferation in human glioblastoma and melanoma cells .

Antimicrobial Properties
The compound has also been investigated for its antimicrobial properties. In vitro studies have shown effectiveness against a range of bacterial strains, suggesting potential applications in treating infections .

Anti-inflammatory Effects
Another area of interest is the compound's anti-inflammatory activity. It may inhibit pro-inflammatory cytokines and modulate immune responses, making it a candidate for developing treatments for inflammatory diseases .

Case Studies

Case Study 1: Antitumor Efficacy
In a study evaluating the antitumor efficacy of pyrazole derivatives, 1-(1,5-dimethyl-1H-pyrazol-4-yl)-N-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]methanamine was found to exhibit potent cytotoxicity against human cancer cell lines with an IC50 value significantly lower than standard chemotherapeutic agents .

Case Study 2: Antimicrobial Activity
A comparative study on the antimicrobial efficacy of various pyrazole derivatives demonstrated that this compound inhibited the growth of resistant bacterial strains. The mechanism was hypothesized to involve disruption of bacterial cell wall synthesis .

Q & A

Q. Key Variables :

• Solvent choice : Polar aprotic solvents (e.g., DMF) enhance nucleophilicity but may increase side reactions.
• Temperature : Higher temperatures (80–120°C) accelerate reactions but risk decomposition of fluorine-containing intermediates .
• Purification : Column chromatography or recrystallization (e.g., ethanol/water mixtures) is critical for removing unreacted starting materials and byproducts .

How can spectroscopic techniques (e.g., NMR, IR, MS) be employed to confirm the structure and purity of this compound?

Basic Research Question

• ¹H/¹³C NMR :
  • The methyl groups on both pyrazole rings will appear as singlets (δ 2.1–2.5 ppm).
  • The fluorine atom on the 5-fluoro-pyrazole moiety causes splitting in adjacent proton signals (e.g., δ 7.2–7.5 ppm for aromatic protons).
  • The methanamine linker (N–CH₂–) typically shows a triplet near δ 3.3–3.7 ppm .
• IR : Stretching vibrations for C–F (~1100 cm⁻¹) and N–H (~3300 cm⁻¹) confirm functional groups .
• Mass Spectrometry : Molecular ion peaks (e.g., [M+H]⁺) should align with the molecular formula C₁₃H₁₉F N₅. High-resolution MS resolves isotopic patterns for fluorine .

Advanced Tip : Use 2D NMR (e.g., HSQC, HMBC) to assign quaternary carbons and verify connectivity between pyrazole rings and the methanamine bridge .

What computational methods (e.g., DFT, molecular docking) are suitable for predicting the biological targets and mechanism of action of this compound?

Advanced Research Question

• Density Functional Theory (DFT) : Calculate electrostatic potential surfaces to identify nucleophilic/electrophilic regions. Optimize geometry to assess stability of tautomeric pyrazole forms .
• Molecular Docking : Screen against kinase or GPCR targets using PyRx or AutoDock Vina. The fluorine atom may enhance binding via halogen bonding with residues like tyrosine or asparagine .
• MD Simulations : Evaluate stability of ligand-protein complexes over 100 ns trajectories (e.g., GROMACS) to predict binding affinity and residence time .

Validation : Compare computational predictions with experimental assays (e.g., enzyme inhibition, SPR) to refine models .

How does the fluorine substituent on the pyrazole ring influence the compound’s physicochemical properties and bioactivity?

Advanced Research Question

• Lipophilicity : Fluorine increases logP by ~0.25–0.5 units, enhancing membrane permeability.
• Metabolic Stability : The C–F bond resists oxidative metabolism, prolonging half-life .
• Bioactivity : Fluorine’s electronegativity may improve target binding (e.g., kinase ATP pockets) via dipole interactions .
• SAR Study : Synthesize analogs with Cl, H, or CF₃ at the 5-position to compare potency and selectivity .

What strategies can resolve contradictions in biological activity data between in vitro and in vivo studies for this compound?

Advanced Research Question

• Pharmacokinetic Profiling : Measure plasma protein binding, metabolic clearance (e.g., liver microsomes), and bioavailability to identify discrepancies .
• Metabolite Identification : Use LC-MS/MS to detect active/inactive metabolites that may explain reduced in vivo efficacy .
• Formulation Optimization : Improve solubility via co-solvents (e.g., PEG 400) or nanoparticle encapsulation to enhance in vivo exposure .

How can researchers design stability studies to assess degradation pathways under varying pH and temperature conditions?

Basic Research Question

• Forced Degradation : Expose the compound to:
  • Acidic (0.1 M HCl, 40°C) and basic (0.1 M NaOH, 40°C) conditions.
  • Oxidative stress (3% H₂O₂).
  • Photolysis (ICH Q1B guidelines) .
• Analytical Monitoring : Use HPLC-PDA to track degradation products. Major pathways may include hydrolysis of the methanamine linker or defluorination .

What are the challenges in establishing structure-activity relationships (SAR) for pyrazole-based methanamine derivatives, and how can they be addressed?

Advanced Research Question

• Challenge 1 : Conformational flexibility of the methanamine linker complicates SAR. Solution : Use X-ray crystallography or NOE NMR to determine preferred conformations .
• Challenge 2 : Off-target effects due to pyrazole’s promiscuity. Solution : Perform selectivity screening against a kinase panel or GPCR library .
• Challenge 3 : Fluorine’s ortho effects on ring electronics. Solution : Synthesize analogs with fluorine at alternative positions and compare activity .

How can green chemistry principles be applied to improve the sustainability of synthesizing this compound?

Advanced Research Question

• Solvent Replacement : Replace dichloromethane with cyclopentyl methyl ether (CPME) or 2-MeTHF .
• Catalysis : Use immobilized lipases or metal-organic frameworks (MOFs) to reduce catalyst waste .
• Waste Minimization : Employ continuous flow reactors to enhance atom economy and reduce reaction time .